molecular formula C16H26N2O2S B5268594 1-(mesitylsulfonyl)-4-propylpiperazine

1-(mesitylsulfonyl)-4-propylpiperazine

Cat. No.: B5268594
M. Wt: 310.5 g/mol
InChI Key: AHAXVLTVGKXNMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Mesitylsulfonyl)-4-propylpiperazine is a piperazine derivative featuring a mesitylsulfonyl group (2,4,6-trimethylbenzenesulfonyl) at the 1-position and a propyl chain at the 4-position. Piperazines are privileged scaffolds in medicinal chemistry due to their versatility in interacting with biological targets, including receptors and enzymes . This compound’s structural uniqueness positions it as a candidate for pharmacological studies, particularly in central nervous system (CNS) or anticancer drug development.

Properties

IUPAC Name

1-propyl-4-(2,4,6-trimethylphenyl)sulfonylpiperazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H26N2O2S/c1-5-6-17-7-9-18(10-8-17)21(19,20)16-14(3)11-13(2)12-15(16)4/h11-12H,5-10H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AHAXVLTVGKXNMM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN1CCN(CC1)S(=O)(=O)C2=C(C=C(C=C2C)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H26N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

310.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Sulfonyl-Substituted Piperazines

1-(Mesitylsulfonyl)-4-(2-methoxyphenyl)piperazine
  • Structure : Mesitylsulfonyl (1-position) and 2-methoxyphenyl (4-position).
  • Molecular Formula : C20H26N2O3S (MW: 374.5 g/mol) .
  • Key Differences: The 4-position substituent (2-methoxyphenyl vs. propyl) introduces aromaticity and electron-donating effects, which may alter receptor binding affinity compared to the alkyl chain in 1-(mesitylsulfonyl)-4-propylpiperazine. Methoxy groups are known to enhance solubility but reduce CNS penetration due to increased polarity.
1-(2-Chlorobenzoyl)-4-(mesitylsulfonyl)piperazine
  • Structure : Mesitylsulfonyl (4-position) and 2-chlorobenzoyl (1-position).
  • Molecular Formula : C20H23ClN2O3S (MW: 406.93 g/mol) .
  • This contrasts with the mesitylsulfonyl group in the target compound, which is sterically hindered and less reactive.
4-(Methylsulfonyl)piperazin-1-ium Chloride
  • Structure : Methylsulfonyl (4-position) and protonated piperazine.
  • Molecular Formula : C5H13ClN2O2S (MW: 200.68 g/mol) .
  • Key Differences : The smaller methylsulfonyl group and charged nitrogen reduce lipophilicity, limiting blood-brain barrier penetration compared to the mesitylsulfonyl derivative. This compound is primarily used as a synthetic intermediate rather than a therapeutic agent.

Alkyl/Aryl-Substituted Piperazines

1-(1,2-Diphenylethyl)-4-propylpiperazine
  • Structure : 1,2-Diphenylethyl (1-position) and propyl (4-position).
  • Molecular Formula : C21H28N2 (MW: 308.46 g/mol) .
  • However, the absence of a sulfonyl group reduces hydrogen-bonding capacity, which may lower binding specificity compared to sulfonylated derivatives.
1-(3-Chlorophenyl)-4-propylpiperazine
  • Structure : 3-Chlorophenyl (1-position) and propyl (4-position).
  • Molecular Formula : C13H19ClN2 (MW: 238.76 g/mol) .
  • Key Differences: The 3-chlorophenyl group provides moderate electron-withdrawing effects, which may stabilize the compound in oxidative environments.

Hybrid Substituted Piperazines

1-(p-Anisoyl)-4-propylpiperazine Hydrochloride
  • Structure : p-Anisoyl (1-position) and propyl (4-position).
  • Molecular Formula : C15H23ClN2O2 (MW: 298.81 g/mol) .
  • Key Differences: The p-anisoyl group (methoxy-substituted benzoyl) introduces both electron-donating and aromatic properties, which may enhance fluorescence or UV activity. The hydrochloride salt improves aqueous solubility, making it more suitable for intravenous formulations than the neutral mesitylsulfonyl derivative.

Physicochemical and Pharmacological Comparison

Table 1: Structural and Property Comparison of Selected Piperazines

Compound Name 1-Substituent 4-Substituent Molecular Weight (g/mol) Key Properties
1-(Mesitylsulfonyl)-4-propylpiperazine Mesitylsulfonyl Propyl ~375 (estimated) High lipophilicity, metabolic stability
1-(Mesitylsulfonyl)-4-(2-methoxyphenyl)piperazine Mesitylsulfonyl 2-Methoxyphenyl 374.5 Aromatic, moderate polarity
1-(2-Chlorobenzoyl)-4-(mesitylsulfonyl)piperazine 2-Chlorobenzoyl Mesitylsulfonyl 406.93 Electrophilic, reactive
1-(1,2-Diphenylethyl)-4-propylpiperazine 1,2-Diphenylethyl Propyl 308.46 Steric hindrance, hydrophobic
1-(3-Chlorophenyl)-4-propylpiperazine 3-Chlorophenyl Propyl 238.76 Moderate stability, low complexity

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.